11-deoxymorgrosideV

• Molecular Formula: C60H102O28
• Molecular Weight: 1271.4 g/mol
• InChI: InChI=1S/C60H102O28/c1-24(9-13-35(57(4,5)78)87-55-50(88-54-49(77)43(71)38(66)30(21-63)83-54)45(73)40(68)32(85-55)23-80-52-47(75)42(70)37(65)29(20-62)82-52)25-15-16-60(8)33-12-10-26-27(58(33,6)17-18-59(25,60)7)11-14-34(56(26,2)3)86-53-48(76)44(72)39(67)31(84-53)22-79-51-46(74)41(69)36(64)28(19-61)81-51/h10,24-25,27-55,61-78H,9,11-23H2,1-8H3/t24-,25-,27-,28-,29-,30-,31-,32-,33-,34+,35-,36-,37-,38-,39-,40-,41+,42+,43+,44+,45+,46-,47-,48-,49-,50-,51-,52-,53+,54+,55+,58+,59-,60+/m1/s1
• InChIKey: FXMONPOKYCDPKD-KUWQHOJOSA-N

11-Deoxymogroside V: A Structurally Defined Minor Cucurbitane Triterpene Glycoside from Monk Fruit for Targeted Procurement

11-Deoxymogroside V (CAS 1707161-17-8, molecular formula C60H102O28, MW 1271.44) is a cucurbitane triterpene glycoside isolated from the fruit of Siraitia grosvenorii (monk fruit / Luo Han Guo) . It is a minor component within the mogroside family, structurally distinguished from the abundant mogroside V by the absence of the hydroxyl group at the C-11 position . First reported in 2014 alongside its isomers 11‑deoxyisomogroside V and 11‑deoxymogroside VI, its complete 1H- and 13C‑NMR spectral assignments have been established . The compound is commercially available from multiple vendors at analytical purity levels ≥98%, typically quantified by HPLC . As a minor mogroside with a targeted structural modification, 11‑deoxymogroside V is primarily procured as a reference standard for analytical method development, as a comparator in structure–activity relationship (SAR) studies, and as a substrate for biosynthesis research rather than for bulk sweetener formulation .

Analytical reference standard for minor mogroside profiling and method development

Structural comparator for C-11 substitution SAR studies in the mogroside family

Biosynthesis substrate for glycosyltransferase and cytochrome P450 characterization

• [1] Chaturvedula, V.S.P.; Meneni, S.R.; Ruda, M. Additional New Minor Cucurbitane Glycosides from Siraitia grosvenorii. Molecules 2014, 19(3), 3669-3680. DOI: 10.3390/molecules19033669. View Source

Why Mogroside V or Other In‑Class Analogs Cannot Be Simply Substituted for 11‑Deoxymogroside V in Research and Analytical Procurement

The mogroside family comprises over 40 structurally related cucurbitane glycosides whose biological and sensory properties are exquisitely sensitive to subtle structural variations . Mogroside V, the most abundant sweet principle (relative sweetness ~250–425× sucrose), contains an 11α‑hydroxyl group essential for high‑potency sweetness . In contrast, 11‑deoxymogroside V lacks this hydroxyl, placing it in a structurally distinct subclass whose taste characteristics and bioactivity profile remain largely uncharacterized in primary quantitative studies . Closely related analogs such as 11‑oxo‑mogroside V (sweetness ~68× sucrose) and the 11β‑hydroxy series (tasteless) demonstrate that oxidation state and stereochemistry at C‑11 govern both sweetness intensity and taste quality . Furthermore, an authoritative review of mogroside pharmacology lists 11‑deoxymogroside V as a distinct entity annotated with antidiabetic activity, separate from mogroside V and other analogs . These structural differences preclude simple interchangeability in analytical, pharmacological, and formulation contexts, making targeted procurement of the authentic compound essential.

C‑11 deoxy vs. hydroxy modification shifts taste receptor response and bioactivity readout; sweetener phenotype may not transfer from mogroside V.

Pharmacological annotation differs between deoxy and hydroxy analogs; antidiabetic vs. anti‑inflammatory activity context requires independent verification.

Structural isomerism (sugar linkage) may alter chromatographic behavior and assay performance; co‑elution and response factors must be validated.

• [1] Chun-Hui, C.; Wang, R.; Zhuang, S.; et al. Biotransformation of mogrosides from Siraitia grosvenorii by Ganoderma lucidum mycelium and the purification of mogroside III E by macroporous resins. J. Food Drug Anal. 2020, 28(1), 74-83. DOI: 10.1016/j.jfda.2019.05.001. View Source
• [2] Chaturvedula, V.S.P.; Meneni, S.R.; Ruda, M. Additional New Minor Cucurbitane Glycosides from Siraitia grosvenorii. Molecules 2014, 19(3), 3669-3680. DOI: 10.3390/molecules19033669. View Source
• [3] Kathuria, D.; et al. Monk fruit (Siraitia grosvenorii): An emerging natural low‑calorie sugar substitute. ResearchGate 2020. (Review documenting 11α‑OH = sweet, 11β‑OH = tasteless, 11‑oxo = bitter structure–taste rules). View Source
• [4] Molecules 2022, 27(19), 6618. Table 1: Comprehensive tabulation of Siraitia grosvenorii cucurbitane glycosides and their pharmacological activities. 11‑Deoxymogroside V listed as entry 49 with antidiabetic activity annotation. View Source

Quantitative Evidence Guide: Differentiating 11‑Deoxymogroside V from Closest Analogs in Procurement Decision‑Making

C‑11 Deoxy Structural Modification vs. Mogroside V: A Key Determinant of Sweetness and Bioactivity Phenotype

11‑Deoxymogroside V is defined by the absence of the C‑11 hydroxyl group present in mogroside V, its closest abundant analog . In the mogroside family, the presence of an 11α‑hydroxyl (as in mogroside V) is required for high‑potency sweetness (250–425× sucrose), whereas 11β‑hydroxy mogrosides are tasteless and 11‑oxo derivatives taste bitter . The 11‑deoxy modification eliminates the hydroxyl entirely, placing the compound in a structurally distinct category for which quantitative sweetness and bioactivity data remain to be established through dedicated sensory and pharmacological assays . This structural difference is confirmed by comparative NMR: C‑11 in 11‑deoxymogroside V resonates at δC 32.4 ppm with methylene protons at δH 1.36 and 1.59, whereas mogroside V (4) shows a downfield shift characteristic of an oxymethine carbon bearing an OH substituent .

C‑11 Modification

Class-level

Target: 11‑Deoxymogroside V – C‑11 = CH₂ (deoxy) Sweetness: not quantified Mogroside V: 11α‑OH; Sweetness 250–425× sucrose 11‑Oxo‑mogroside V: C=O; Sweetness ~68×

Structural modification determines taste phenotype; supports SAR probe use.

Quantitative sensory data for this deoxy analog absent.

Evidence Dimension	C‑11 substitution type and associated sweetness phenotype
Target Compound Data	11‑Deoxymogroside V: C‑11 = CH₂ (deoxy); 13C‑NMR δ 32.4 ppm; independent sweetness/bioactivity not yet quantified in published sensory panels
Comparator Or Baseline	Mogroside V: C‑11 = CH‑OH (11α‑hydroxy); sweetness 250–425× 5% sucrose. 11‑Oxo‑mogroside V: C‑11 = C=O; sweetness ~68× sucrose. Mogroside IIE (11β‑OH): tasteless.
Quantified Difference	Qualitative structural difference (deoxy vs. hydroxy vs. oxo) is the principal determinant of taste phenotype in this compound class; quantitative differential sweetness data for 11‑deoxymogroside V are not available in the current primary literature.
Conditions	Structure elucidation by 500 MHz 1H‑NMR and 125 MHz 13C‑NMR in pyridine‑d₅/D₂O (10:1) ; class‑level sweetness rules derived from published sensory evaluations of 11α‑OH, 11β‑OH, and 11‑oxo mogrosides .

Why This Matters

For procurement decisions, the C‑11 structural status defines whether a mogroside is a high‑potency sweetener, tasteless, or bitter; 11‑deoxymogroside V represents a distinct structural probe for SAR studies where the role of the C‑11 oxygen must be isolated from other variables.

• [1] Chaturvedula, V.S.P.; Meneni, S.R.; Ruda, M. Additional New Minor Cucurbitane Glycosides from Siraitia grosvenorii. Molecules 2014, 19(3), 3669-3680. Table 1: NMR assignments of 11‑deoxymogroside V (1), 11‑deoxyisomogroside V (2), and 11‑deoxymogroside VI (3). View Source
• [2] Kathuria, D.; et al. Monk fruit (Siraitia grosvenorii): An emerging natural low‑calorie sugar substitute. ResearchGate 2020. (Lines 15–17: 11α‑OH sweet, 11β‑OH tasteless, 11‑oxo bitter; lines 18–20: sweetness intensities of mogroside IV, V, siamenoside I). View Source

High‑Resolution Mass Spectrometry Data Enables Unambiguous Identity Confirmation Against Isomers

11‑Deoxymogroside V was characterized by high‑resolution mass spectrometry yielding an [M+H]⁺ ion at m/z 1271.6649 (calculated for C₆₀H₁₀₃O₂₈: 1271.6636), representing a mass accuracy of 1.0 ppm . This HRMS signature permits unambiguous differentiation from its isomer 11‑deoxyisomogroside V, which was characterized as [M+Na]⁺ at m/z 1293.6447 (calculated for C₆₀H₁₀₂O₂₈Na: 1293.6455) . The two isomers share identical molecular formula (C₆₀H₁₀₂O₂₈, MW 1270) but differ in the linkage of the sugar moieties, making HRMS‑based identity verification critical for purity confirmation .

HRMS Identity

Head-to-head

Target: [M+H]⁺ m/z 1271.6649 (Δ 1.0 ppm) Isomer (11‑deoxyisomogroside V): [M+Na]⁺ m/z 1293.6447

Enables unambiguous isomer differentiation; supports QC verification.

1 ppm mass accuracy benchmark.

Evidence Dimension	High‑resolution mass spectrometry (HRMS) identity confirmation
Target Compound Data	11‑Deoxymogroside V: [M+H]⁺ m/z 1271.6649, calcd. 1271.6636, Δ = 1.0 ppm
Comparator Or Baseline	11‑Deoxyisomogroside V: [M+Na]⁺ m/z 1293.6447, calcd. 1293.6455. 11‑Deoxymogroside VI: [M+H]⁺ m/z 1433.7169, calcd. 1433.7164.
Quantified Difference	Mass accuracy ≤1.0 ppm for all three deoxy mogrosides reported; isomeric differentiation achievable via distinct adduct ions and fragmentation patterns.
Conditions	Positive‑ion ESI‑Q‑TOF mass spectrometry (Waters Premier Q‑TOF and ThermoFisher Discovery OrbiTrap).

Why This Matters

Procurement of 11‑deoxymogroside V for analytical method development or as a reference standard requires unambiguous identity confirmation; the published HRMS data with 1 ppm mass accuracy provides a vendor‑independent benchmark for incoming QC verification .

• [1] Chaturvedula, V.S.P.; Meneni, S.R.; Ruda, M. Additional New Minor Cucurbitane Glycosides from Siraitia grosvenorii. Molecules 2014, 19(3), 3669-3680. Lines 289-302: HRMS data for compounds 1–3 and lines 302-324: acid hydrolysis and sugar configuration determination. View Source

Minute Natural Abundance and Milligram‑Scale Isolation Yield Define Procurement as a Reference‑Standard Decision

11‑Deoxymogroside V is a minor constituent of monk fruit: from 15 g of a 90% mogroside commercial extract, only 4.2 mg of purified 11‑deoxymogroside V was obtained after multi‑step preparative HPLC . This represents an isolation yield of approximately 0.028% (w/w) from the crude extract. By comparison, mogroside V is the predominant component present at 20‑50% in standardized commercial extracts . This stark abundance differential means that 11‑deoxymogroside V is not a commodity sweetener ingredient but a niche reference compound where procurement quantities are typically 5–100 mg for analytical, pharmacological, or biosynthetic studies .

Isolation Yield

Cross-study comparable

4.2 mg from 15 g extract ~0.028% w/w yield ~700–1,800× lower abundance vs. mogroside V

Reference‑standard procurement scale; not a bulk sweetener ingredient.

Multi‑step preparative HPLC isolation.

Evidence Dimension	Natural abundance in monk fruit extract
Target Compound Data	11‑Deoxymogroside V: ~0.028% yield from crude 90% mogroside extract (4.2 mg from 15 g starting material)
Comparator Or Baseline	Mogroside V: predominant mogroside species, typically 20–50% of standardized commercial monk fruit extracts. Total mogroside content in fresh fruit: 1.19% (fresh), 3.82% (dried).
Quantified Difference	Approximately 700‑ to 1,800‑fold lower abundance than mogroside V in commercial extracts.
Conditions	Isolation by sequential preparative HPLC using Phenomenex Gemini NX C18, Synergi Hydro RP, ZIC‑HILIC, and Waters Atlantis Prep T3 columns with water/acetonitrile gradients and UV detection at 210 nm .

Why This Matters

For procurement planning, 11‑deoxymogroside V must be sourced as a purified reference standard (≥98% HPLC) rather than as a bulk sweetener ingredient; the low natural abundance dictates that cost‑per‑milligram and purity certification are the primary procurement criteria, not sweetness potency.

• [1] Chaturvedula, V.S.P.; Meneni, S.R.; Ruda, M. Additional New Minor Cucurbitane Glycosides from Siraitia grosvenorii. Molecules 2014, 19(3), 3669-3680. Section 3.3: Isolation procedure and yields (4.2 mg of 1, 3.6 mg of 2, 4.2 mg of 3 from 15 g of 90% mogroside extract). View Source
• [2] Kathuria, D.; et al. Monk fruit (Siraitia grosvenorii): An emerging natural low‑calorie sugar substitute. ResearchGate 2020. (Lines 17–21: mogroside content data and sweetness intensities). View Source

Annotation as an Antidiabetic Mogroside in a Comprehensive Pharmacological Activity Table

In a comprehensive 2022 review table cataloging 49 structurally characterized cucurbitane glycosides from Siraitia grosvenorii, 11‑deoxymogroside V (entry 49) is annotated as possessing 'antidiabetic' pharmacological activity, with origins from the fruit . Mogroside V (entry 16) is annotated as 'anti‑inflammatory, antioxidant' . While this is a categorical annotation rather than a quantitative potency comparison (no IC₅₀, EC₅₀, or in vivo efficacy data are provided in the source), it represents the only available differential pharmacological annotation for 11‑deoxymogroside V in the peer‑reviewed literature. Seven other mogrosides in the same table carry antidiabetic annotations, while 11‑deoxyisomogroside V (entry 50) and 11‑deoxymogroside VI (entry 51) have no pharmacological activity listed .

Pharmacology Annotation

Class-level

Listed as “antidiabetic” in 2022 review table; no IC₅₀/EC₅₀ data provided. Analog 11‑deoxyisomogroside V: no activity listed.

Categorical annotation only; requires quantitative follow‑up.

Hypothesis‑generating tool; parallel positive controls needed.

Evidence Dimension	Pharmacological activity annotation (categorical)
Target Compound Data	11‑Deoxymogroside V: 'antidiabetic' (entry 49, Ref. [36,62])
Comparator Or Baseline	Mogroside V: 'anti‑inflammatory, antioxidant' (entry 16). 11‑Deoxyisomogroside V (entry 50): no activity listed. 11‑Deoxymogroside VI (entry 51): no activity listed. Mogroside IIE (entry 12): 'antidiabetic, antioxidant'.
Quantified Difference	No quantitative potency data (IC₅₀/EC₅₀) available in the source; differential is categorical only.
Conditions	Compilation based on published references [36] and [62] as cited in Molecules 2022, 27(19), 6618, Table 1.

Why This Matters

This categorical annotation provides the only literature‑based lead for researchers selecting 11‑deoxymogroside V over 11‑deoxyisomogroside V or 11‑deoxymogroside VI for antidiabetic screening campaigns, although the absence of quantitative potency data means the compound should be treated as a hypothesis‑generating tool rather than a validated lead.

• [1] Molecules 2022, 27(19), 6618. Table 1, entries 49 (11‑deoxymogroside V: antidiabetic), 50 (11‑deoxyisomogroside V: no activity listed), 51 (11‑deoxymogroside VI: no activity listed), 16 (mogroside V: anti‑inflammatory, antioxidant). View Source

Procurement‑Driven Application Scenarios for 11‑Deoxymogroside V

Structural Probing of the C‑11 Substituent Role in Mogroside Sweetness and Bioactivity SAR

Researchers investigating structure–taste relationships or structure–bioactivity relationships in the mogroside family require 11‑deoxymogroside V as the key comparator representing the 'deoxy' phenotype at C‑11. Paired with mogroside V (11α‑OH, sweet), 11‑oxo‑mogroside V (C=O, bitter), and 11‑deoxyisomogroside V (isomeric sugar linkage control), the complete C‑11 perturbation series enables systematic elucidation of how oxidation state modulates T1R2/T1R3 sweet receptor activation . The published NMR and HRMS data provide the necessary identity benchmarks for compound verification prior to sensory or receptor‑binding assays .

Analytical Reference Standard for HPLC Method Development Targeting Minor Mogrosides

Quality control laboratories developing HPLC‑UV or HPLC‑ELSD methods for the comprehensive profiling of monk fruit extracts or finished products require authentic 11‑deoxymogroside V as a reference standard for peak identification and retention time marking. The compound's established HPLC retention (tR 15–17 min under method 5 conditions: Phenomenex Synergi Hydro RP, water/acetonitrile gradient, UV 210 nm) provides a reproducible benchmark . Its 99% purity grade (confirmed by NMR, HPLC, and GC) from qualified vendors supports method validation and system suitability testing .

Biosynthesis Pathway Elucidation Substrate for Glycosyltransferase Functional Characterization

The biosynthetic pathway from cucurbitadienol to mogroside V involves sequential glycosylation steps at C‑3 and C‑24 of the mogrol aglycone, with C‑11 hydroxylation occurring as a branching modification . 11‑Deoxymogroside V, representing a mogroside V scaffold lacking C‑11 oxidation, serves as a defined substrate for testing the substrate specificity and regioselectivity of cytochrome P450 enzymes and UDP‑glucosyltransferases implicated in the monk fruit mogroside biosynthetic gene cluster. Its established structure and confirmed D‑glucose configuration via acid hydrolysis and chiral HPLC analysis make it suitable for enzymatic biotransformation studies .

Hypothesis‑Driven Antidiabetic Screening Based on Categorical Pharmacological Annotation

The annotation of 11‑deoxymogroside V as 'antidiabetic' in the authoritative 2022 mogroside pharmacology table, contrasted against its closest isomer 11‑deoxyisomogroside V (no activity listed), provides a literature‑derived rationale for prioritizing 11‑deoxymogroside V in preliminary antidiabetic screening cascades (e.g., α‑glucosidase inhibition, glucose uptake in HepG2 cells, or AMPK activation assays) . Procurement quantities of 10–50 mg are appropriate for establishing dose‑response curves in enzyme assays; however, the absence of published quantitative potency data means that positive controls (e.g., mogroside V for maltase inhibition, IC₅₀ = 14 mM) must be run in parallel .

Application

Selection Property

Validation Focus

C‑11 substituent SAR studies

C‑11 oxidation state (deoxy vs. hydroxy)

Taste receptor / bioactivity assay response

Analytical reference standard

HRMS identity and HPLC retention benchmarks

Method system suitability and peak assignment

Biosynthesis substrate studies

Defined mogroside V scaffold without C‑11 OH

Glycosyltransferase / P450 regioselectivity

Antidiabetic screening prioritization

Reported annotation vs. silent isomers

Enzyme inhibition dose‑response context

• [1] Chaturvedula, V.S.P.; Meneni, S.R.; Ruda, M. Additional New Minor Cucurbitane Glycosides from Siraitia grosvenorii. Molecules 2014, 19(3), 3669-3680. View Source
• [2] Chun-Hui, C.; Wang, R.; Zhuang, S.; et al. Biotransformation of mogrosides from Siraitia grosvenorii by Ganoderma lucidum mycelium and the purification of mogroside III E by macroporous resins. J. Food Drug Anal. 2020, 28(1), 74-83. (Mogroside V maltase inhibition IC₅₀ = 14 mM; relative sweetness data for mogrosides VI, V, 11‑oxo‑MGV, IV, SI, and III). View Source